Cas no 1416347-50-6 ([3-(3,4,5-Trimethoxy-phenyl)-[1,2,4]triazol-1-yl]-acetic acid methyl ester)

• Product Name: [3-(3,4,5-Trimethoxy-phenyl)-[1,2,4]triazol-1-yl]-acetic acid methyl ester
• CAS No: 1416347-50-6
• MF: C₁₄H₁₇N₃O₅
• MW: 307.301883459091
• CID: 5218647
• Update Time: 2025-06-22

[3-(3,4,5-Trimethoxy-phenyl)-[1,2,4]triazol-1-yl]-acetic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• [3-(3,4,5-Trimethoxy-phenyl)-[1,2,4]triazol-1-yl]-acetic acid methyl ester
• 1H-1,2,4-Triazole-1-acetic acid, 3-(3,4,5-trimethoxyphenyl)-, methyl ester

• Inchi： 1S/C14H17N3O5/c1-19-10-5-9(6-11(20-2)13(10)22-4)14-15-8-17(16-14)7-12(18)21-3/h5-6,8H,7H2,1-4H3
• InChI Key： OIVCJTQCHUJOAD-UHFFFAOYSA-N
• SMILES： N1(CC(OC)=O)C=NC(C2=CC(OC)=C(OC)C(OC)=C2)=N1

Additional information on [3-(3,4,5-Trimethoxy-phenyl)-[1,2,4]triazol-1-yl]-acetic acid methyl ester

Introduction to [3-(3,4,5-Trimethoxy-phenyl)-[1,2,4]triazol-1-yl]-acetic acid methyl ester (CAS No. 1416347-50-6)

[3-(3,4,5-Trimethoxy-phenyl)-[1,2,4]triazol-1-yl]-acetic acid methyl ester is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number [1416347-50-6], belongs to a class of molecules characterized by the presence of a triazole ring fused with an aromatic system. The structural motif of this compound, particularly the integration of a [1,2,4]triazole ring with a 3,4,5-trimethoxyphenyl group, imparts unique chemical and biological properties that make it a promising candidate for various applications in medicinal chemistry.

The [1,2,4]triazole core is a heterocyclic compound that has been extensively studied due to its versatility in drug design. It is known for its ability to act as a scaffold for the development of bioactive molecules. The triazole ring can engage in multiple hydrogen bonding interactions and hydrophobic interactions with biological targets, making it an ideal moiety for designing small molecule inhibitors and agonists. In particular, the presence of the triazole ring in [3-(3,4,5-Trimethoxy-phenyl)-[1,2,4]triazol-1-yl]-acetic acid methyl ester suggests potential applications in the development of compounds that modulate enzyme activity or receptor binding.

The 3,4,5-trimethoxyphenyl group is another critical feature of this compound that contributes to its pharmacological potential. This aromatic moiety is known to enhance lipophilicity and metabolic stability, which are essential properties for any drug candidate. Additionally, the methoxy groups can serve as points for further functionalization, allowing chemists to tailor the properties of the molecule to specific biological targets. The combination of these structural elements makes [3-(3,4,5-Trimethoxy-phenyl)-[1,2,4]triazol-1-yl]-acetic acid methyl ester a versatile building block for the synthesis of more complex pharmacophores.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in drug discovery. Studies have shown that triazole-containing molecules exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The structural features of [3-(3,4,5-Trimethoxy-phenyl)-[1,2,4]triazol-1-yl]-acetic acid methyl ester align well with these findings. For instance, its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions suggests that it could be used to develop novel therapeutic agents.

In addition to its potential as a drug candidate itself, [3-(3,4,5-Trimethoxy-phenyl)-[1,2,4]triazol-1-yl]-acetic acid methyl ester serves as an important intermediate in synthetic chemistry. Its unique structure allows for diverse chemical transformations that can be exploited to create new molecules with tailored properties. This flexibility makes it a valuable tool for chemists working on the development of new drugs and agrochemicals.

The synthesis of [3-(3,4，5-Trimethoxy-phenoxy)-[1，2，4]triazol-l}-yI]-acetic acid methyl ester involves multiple steps that showcase the ingenuity of modern organic synthesis techniques. The process typically begins with the functionalization of the triazole ring followed by the introduction of the 3，4，5-trimethoxyphenyl group. Advanced catalytic methods and protecting group strategies are often employed to ensure high yields and purity. These synthetic approaches not only highlight the compound's complexity but also demonstrate the progress made in synthetic methodologies over recent years.

One area where this compound has shown promise is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes and are often implicated in diseases such as cancer and inflammation。 Small molecule inhibitors targeting kinases have been highly successful in drug development due to their ability to modulate signaling pathways critical for disease progression。 The structural features of [3-(3，4，5-Trimethoxy-phenoxy)-[l，2，4]triazol-l}-yI]-acetic acid methyl ester make it an attractive scaffold for designing kinase inhibitors。

Another exciting application lies in its potential use as an intermediate for developing antiviral agents。 Viruses rely on host cellular machinery for replication， making them vulnerable to drugs targeting essential viral enzymes or processes。 The ability of this compound to interact with biological targets suggests that it could be modified to develop novel antiviral therapies。

The growing interest in green chemistry has also influenced the synthesis and application of [3-(3，4，5-Trimethoxy-phenoxy)-[l，2，4]triazol-l}-yI]-acetic acid methyl ester。 Researchers are increasingly focusing on developing synthetic routes that minimize waste and utilize sustainable materials。 This approach not only reduces environmental impact but also often improves efficiency and cost-effectiveness。

In conclusion， [3-(3，4，5-Trimethoxy-phenoxy)-[l，2，4]triazol-l}-yI]-acetic acid methyl ester (CAS No. 1416347_50_6) is a multifaceted compound with significant potential in pharmaceutical research and development。 Its unique structure， characterized by a fused triazole ring and a trimethoxyphenyl group، makes it an attractive scaffold for designing bioactive molecules。 Recent advances in synthetic chemistry have made it more accessible than ever before， opening up new avenues for drug discovery and molecular engineering。